Cas no 1190737-21-3 ((4,5-Dichlorothiophen-2-yl)boronic Acid)

• Product Name: (4,5-Dichlorothiophen-2-yl)boronic Acid
• CAS No: 1190737-21-3
• MF: C₄H₃BCl₂O₂S
• MW: 196.847418069839
• MDL: MFCD18383059
• CID: 4576559
• PubChem ID: 66954741
• Update Time: 2025-08-04

(4,5-Dichlorothiophen-2-yl)boronic Acid Chemical and Physical Properties

Names and Identifiers

• (4,5-Dichloro-2-thienyl)boronic acid
• (4,5-dichlorothiophen-2-yl)boronic acid
• Boronic acid, B-(4,5-dichloro-2-thienyl)-
• (4,5-dichlorothiophen-2-yl)boronicacid
• AKOS026674353
• EN300-247225
• Z1255398536
• 4,5-Dichlorothiophen-2-ylboronic acid
• SCHEMBL1224642
• G66956
• 1190737-21-3
• (4,5-Dichlorothiophen-2-yl)boronic Acid

• MDL： MFCD18383059
• Inchi： 1S/C4H3BCl2O2S/c6-2-1-3(5(8)9)10-4(2)7/h1,8-9H
• InChI Key： AXWMFKYWKHCDAM-UHFFFAOYSA-N
• SMILES： B(C1SC(Cl)=C(Cl)C=1)(O)O

Computed Properties

• Exact Mass: 195.9323861g/mol
• Monoisotopic Mass: 195.9323861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.7Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 360.7±52.0 °C at 760 mmHg
• Flash Point: 172.0±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(4,5-Dichlorothiophen-2-yl)boronic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (4,5-Dichlorothiophen-2-yl)boronic Acid

Recent Advances in the Application of (4,5-Dichlorothiophen-2-yl)boronic Acid (CAS: 1190737-21-3) in Chemical Biology and Pharmaceutical Research

(4,5-Dichlorothiophen-2-yl)boronic Acid (CAS: 1190737-21-3) has emerged as a pivotal compound in recent chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This boronic acid derivative is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals. Recent studies have highlighted its potential in the development of novel therapeutic agents, especially in the fields of oncology and infectious diseases.

One of the most significant applications of (4,5-Dichlorothiophen-2-yl)boronic Acid is in the synthesis of thiophene-based compounds, which are known for their broad-spectrum biological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent kinase inhibitors targeting aberrant signaling pathways in cancer. The study reported that derivatives synthesized using this boronic acid exhibited nanomolar inhibitory activity against several oncogenic kinases, with improved selectivity profiles compared to existing drugs.

In addition to its role in drug discovery, (4,5-Dichlorothiophen-2-yl)boronic Acid has been employed in the development of fluorescent probes for bioimaging. Researchers have leveraged its ability to form stable complexes with diols and other biologically relevant molecules to create sensors for detecting reactive oxygen species (ROS) in cellular environments. A recent ACS Chemical Biology paper described a probe based on this compound that enables real-time monitoring of oxidative stress in live cells, offering new insights into the mechanisms of diseases such as neurodegeneration and inflammation.

The compound's stability and reactivity have also made it a valuable tool in materials science. For instance, a 2022 study in Advanced Materials explored its use in the synthesis of conjugated polymers for organic electronics. The resulting materials exhibited enhanced charge transport properties, paving the way for applications in flexible electronics and biosensors. This interdisciplinary approach underscores the compound's versatility beyond traditional pharmaceutical applications.

Despite its promising applications, challenges remain in optimizing the synthetic routes for (4,5-Dichlorothiophen-2-yl)boronic Acid to improve yield and purity. Recent advancements in catalytic systems, such as palladium-based catalysts, have shown potential in addressing these issues. A 2023 Organic Process Research & Development article highlighted a scalable method that reduces byproduct formation, making the compound more accessible for large-scale pharmaceutical production.

In conclusion, (4,5-Dichlorothiophen-2-yl)boronic Acid (CAS: 1190737-21-3) continues to be a focal point in chemical biology and pharmaceutical research, with its applications spanning drug discovery, bioimaging, and materials science. Ongoing studies aim to further elucidate its mechanistic roles and expand its utility in emerging therapeutic and technological domains. Researchers are encouraged to explore its potential in interdisciplinary collaborations to unlock new possibilities in science and medicine.